![molecular formula C17H18N2O3 B5607939 4-ethoxy-N'-(3-methoxybenzylidene)benzohydrazide](/img/structure/B5607939.png)
4-ethoxy-N'-(3-methoxybenzylidene)benzohydrazide
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Overview
Description
Synthesis Analysis
The synthesis of benzohydrazide derivatives typically involves condensation reactions between benzaldehydes and hydrazides. For example, the synthesis of related compounds such as (E)-4-Hydroxy-N'-(2-methoxybenzylidene) benzohydrazide has been reported to proceed via acid-catalyzed condensation, yielding good product yield and providing insights into the general approach for synthesizing 4-Ethoxy-N'-(3-methoxybenzylidene)benzohydrazide (Rassem & Nour, 2016).
Molecular Structure Analysis
The molecular structure of benzohydrazide derivatives is characterized using techniques such as FTIR, NMR, and X-ray diffraction. Studies on similar compounds have revealed detailed insights into their crystal structure, showcasing the importance of hydrogen bonds and π-π interactions in stabilizing the crystal structure (Lei et al., 2011).
Chemical Reactions and Properties
Benzohydrazide derivatives participate in various chemical reactions, forming complexes with metals or undergoing further condensation reactions. Their reactivity is influenced by the substituents on the benzene ring, which can affect their electronic and steric properties. For instance, the formation of oxovanadium(V) complexes with benzohydrazide derivatives has been explored for their insulin-enhancing activity, indicating potential biochemical applications (Lei et al., 2016).
properties
IUPAC Name |
4-ethoxy-N-[(E)-(3-methoxyphenyl)methylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c1-3-22-15-9-7-14(8-10-15)17(20)19-18-12-13-5-4-6-16(11-13)21-2/h4-12H,3H2,1-2H3,(H,19,20)/b18-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSXRZMZIIRECNA-LDADJPATSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NN=CC2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)C(=O)N/N=C/C2=CC(=CC=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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